
2-Octanethiol material safety data sheet (MSDS)
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Octanethiol

Cat. No.: B1583070 Get Quote

2-Octanethiol: A Comprehensive Technical
Safety Guide
This in-depth guide provides critical safety information for 2-Octanethiol (CAS No: 3001-66-9),

tailored for researchers, scientists, and professionals in drug development. The following

sections detail the compound's properties, hazards, and handling procedures to ensure safe

laboratory practices.

Core Properties and Safety Data
2-Octanethiol, also known as sec-octyl mercaptan, is a colorless liquid with a strong,

unpleasant odor.[1] It is primarily used as an industrial chemical, laboratory reagent, and an

intermediate in organic synthesis.[2] The following tables summarize the key quantitative data

from its Material Safety Data Sheet (MSDS).

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₁₈S [3][4]

Molecular Weight 146.29 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1][4]

Boiling Point 186 - 200 °C [5][6][7]

Melting Point -79 °C [3][4][5]

Flash Point 55.7 - 72 °C (closed cup) [1][3]

Density 0.825 - 0.837 g/cm³ at 20 °C [1][5]

Vapor Pressure
0.8 ± 0.3 mmHg at 25°C

(Predicted)
[3]

Refractive Index 1.445 - 1.449 at 20 °C [1][3]

Solubility in Water Insoluble [1]

LogP (Octanol/Water Partition

Coefficient)
3.27510 [3]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), 2-Octanethiol is classified with the

following hazards:
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2A
H319: Causes serious eye

irritation

Skin sensitization 1
H317: May cause an allergic

skin reaction

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Sources:[2][7]

The signal word for 2-Octanethiol is Warning.[2]

Toxicological Data
Test Result Species Source

LD50 Oral 2000 mg/kg Rat [6]

LD50 Dermal > 2000 mg/kg Rat [6]

LC50 Inhalation > 3.1 mg/L (4.5 h) Rat [6]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited above are not publicly available

in the provided safety data sheets. These studies are typically conducted under standardized
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guidelines (e.g., OECD Test Guidelines) by the chemical manufacturers or contract research

organizations. For specific methodological details, direct inquiry to the supplier or manufacturer

is recommended.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling 2-Octanethiol to minimize

exposure and prevent accidents.

Personal Protective Equipment (PPE) and Handling
Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[2][8]

Eye Protection: Wear chemical safety goggles or a face shield.[6][7]

Hand Protection: Wear suitable protective gloves, such as nitrile rubber.[6]

Skin Protection: Wear appropriate protective clothing to prevent skin contact.[6]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[2][8]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[1][2] Keep containers tightly

closed.[1][2]

Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[8] Store away from strong oxidizing agents, strong bases, acids, and metals.[2][6]

The logical workflow for handling a 2-Octanethiol spill is outlined below.

Immediate Actions Containment & Cleanup Disposal

Evacuate Area Ensure Ventilation
 

Remove Ignition Sources
 

Absorb Spill with
Inert Material

 Collect Waste in
Sealed Containers

 
Clean Area with
Soap and Water

 
Dispose as

Hazardous Waste
 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1583070?utm_src=pdf-body
https://www.dimethyl-disulfide.net/knowledge/information/2-octanethiol-msds.html
https://www.benchchem.com/pdf/Handling_and_storage_procedures_for_2_Hexanethiol_in_the_lab.pdf
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/1-octanethiol_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://www.dimethyl-disulfide.net/knowledge/information/2-octanethiol-msds.html
https://www.benchchem.com/pdf/Handling_and_storage_procedures_for_2_Hexanethiol_in_the_lab.pdf
https://www.dimethyl-disulfide.net/products/thiols/2-octanethiol-cas-111-88-6.html
https://www.dimethyl-disulfide.net/knowledge/information/2-octanethiol-msds.html
https://www.dimethyl-disulfide.net/products/thiols/2-octanethiol-cas-111-88-6.html
https://www.dimethyl-disulfide.net/knowledge/information/2-octanethiol-msds.html
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://www.benchchem.com/pdf/Handling_and_storage_procedures_for_2_Hexanethiol_in_the_lab.pdf
https://www.dimethyl-disulfide.net/knowledge/information/2-octanethiol-msds.html
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://www.benchchem.com/product/b1583070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Spill response workflow for 2-Octanethiol.

First Aid Measures
In case of exposure, follow these first aid procedures immediately:

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing
Wash with Soap & Water

Eye Contact

Rinse Cautiously with Water
for Several Minutes

Ingestion

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: First aid procedures for 2-Octanethiol exposure.

Signaling Pathways and Mechanisms of Toxicity
The provided safety data sheets do not contain information on the specific signaling pathways

or molecular mechanisms underlying the toxicity of 2-Octanethiol. Thiols, in general, can exert

toxicity through various mechanisms, including interference with cellular respiration and

enzyme inhibition. However, compound-specific pathways for 2-Octanethiol have not been

detailed in the reviewed literature. Further toxicological research would be required to elucidate

these mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

